Metal-free intermolecular C–O cross-coupling reactions: synthesis of N-hydroxyimide esters†
RSC Advances Pub Date: 2016-09-19 DOI: 10.1039/C6RA22653A
Abstract
Selectfluor-mediated intermolecular C–O cross coupling reaction for the synthesis of N-hydroxyimide esters was developed for the first time. The reaction is applicable to the coupling of readily available aryl and alkyl aldehydes with N-hydroxyphthalimide (NHPI) and N-hydroxysuccinimide (NHSI). The resulting active esters can be directly converted into amides in one pot.
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